1-Acetyl-4-[(4-bromo-2,5-dimethylphenyl)sulfonyl]piperazine

• IUPAC Name: 1-[4-(4-bromo-2,5-dimethylphenyl)sulfonylpiperazin-1-yl]ethanone
• InChI: InChI=1S/C14H19BrN2O3S/c1-10-9-14(11(2)8-13(10)15)21(19,20)17-6-4-16(5-7-17)12(3)18/h8-9H,4-7H2,1-3H3
• InChI Key: TVNNIMGNCWBDNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Br)C)S(=O)(=O)N2CCN(CC2)C(=O)C
• Molecular Formula: C14H19BrN2O3S
• Molecular Weight: 375.28 g/mol

Description

“1-Acetyl-4-[(4-bromo-2,5-dimethylphenyl)sulfonyl]piperazine” is a compound with the molecular formula C14H20N2O3S. It is also known as ADS-100 and is a novel small-molecule therapeutic agent with anti-cancer and anti-inflammatory properties.

Synthesis Analysis

The synthesis of piperazine derivatives, such as “this compound”, has been a focus of recent research. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: InChI=1S/C14H20N2O3S/c1-11-4-5-12(2)14(10-11)20(18,19)16-8-6-15(7-9-16)13(3)17/h4-5,10H,6-9H2,1-3H3. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

The compound “this compound” has a molecular weight of 296.39 g/mol. It has a computed XLogP3-AA value of 1.1, indicating its lipophilicity. It has 0 hydrogen bond donors and 4 hydrogen bond acceptors. The compound has a rotatable bond count of 2. Its exact mass and monoisotopic mass are both 296.11946368 g/mol. The topological polar surface area is 66.1 Ų.

Scientific Research Applications

Antibacterial and Antifungal Properties

Research has demonstrated that derivatives similar to "1-Acetyl-4-[(4-bromo-2,5-dimethylphenyl)sulfonyl]piperazine" exhibit significant antibacterial and antifungal properties. For instance, benzyl and sulfonyl derivatives of N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide have been synthesized and shown to possess antibacterial, antifungal, and anthelmintic activity, which indicates their potential as therapeutic agents against a range of infections (Khan et al., 2019). Similarly, novel 1,4-disubstituted piperazines have been evaluated for their antibacterial activities, underscoring the chemical versatility of piperazine derivatives in combating resistant strains of bacteria (Shroff et al., 2022).

Anticancer Activity

The compound has been implicated in research exploring its efficacy in cancer treatment. For example, derivatives of piperazine, including those with sulfonyl groups, have been investigated for their anticancer activities. Studies on compounds structurally related to "this compound" have shown promising in vitro anticancer activity and low toxicity, marking them as potential candidates for cancer therapy (Jiang et al., 2007).